Cas no 866729-17-1 (2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide)
2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
- 2-(3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide
- 2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
- AKOS001821314
- F1604-0591
- 2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
- 866729-17-1
-
- Inchi: 1S/C24H19FN2O5S/c1-32-18-10-8-17(9-11-18)26-23(28)15-27-14-22(24(29)20-4-2-3-5-21(20)27)33(30,31)19-12-6-16(25)7-13-19/h2-14H,15H2,1H3,(H,26,28)
- InChI Key: GOVWWRRUZJTEDN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(C1C(C2C=CC=CC=2N(CC(NC2C=CC(=CC=2)OC)=O)C=1)=O)(=O)=O
Computed Properties
- Exact Mass: 466.09987105g/mol
- Monoisotopic Mass: 466.09987105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 855
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 101Ų
2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0591-2μmol |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-5μmol |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-10μmol |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-20μmol |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-1mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-2mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-3mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-4mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-5mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0591-10mg |
2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
866729-17-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
Research Brief on 2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide (CAS: 866729-17-1)
The compound 2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide (CAS: 866729-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The fluorobenzenesulfonyl and methoxyphenyl moieties contribute to its unique binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins.
In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades. These findings suggest potential applications in treating conditions like rheumatoid arthritis and certain cancers. However, further pharmacokinetic and toxicological studies are required to assess its safety profile and optimize its therapeutic window.
The synthesis of 2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide involves a multi-step process, with recent advancements focusing on improving yield and purity. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to enhance the sustainability of its production.
In conclusion, the compound 866729-17-1 represents a promising avenue for future drug discovery efforts. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of personalized medicine and targeted therapies. Collaborative efforts between academia and industry will be crucial to translating these findings into clinical applications.
866729-17-1 (2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)